Cas no 613-90-1 (Benzoyl cyanide)

• Product Name: Benzoyl cyanide
• CAS No: 613-90-1
• MF: C₈H₅NO
• MW: 131.131401777267
• MDL: MFCD00001837
• CID: 38901
• PubChem ID: 24847253
• Update Time: 2025-11-02

Benzoyl cyanide Chemical and Physical Properties

Names and Identifiers

• Benzoyl cyanide
• PHENYLGLYOXYLONITRILE
• alpha-oxo-benzeneacetonitril
• alpha-Oxobenzeneacetonitrile
• alpha-Tolunitrile, alpha-oxo-
• Benzeneacetonitrile,alpha-oxo-
• Benzeneacetonitrile,a-oxo-
• Benzoyl nitrile
• Glyoxylonitrile, phenyl-
• Oxo(phenyl)acetonitrile
• Oxo-phenyl-acetonitrile
• Phenylglyoxonitrile
• Phenylglyoxynitrile
• α-Oxobenzeneacetonitrile
• α-keto-α-tolunitrile
• α-oxo-α-tolunitrile
• a-Oxobenzeneacetonitrile
• 2-oxo-2-phenylacetonitrile
• 2-oxo-2-phenylethanenitrile
• benzoyl cianide
• Glyoxylonitrile,phenyl
• alpha-Oxophenylacetonitrile
• alpta-Oxophenylacetonitrile
• 道康宁6011
• alpha-oxo-alpha-tolunitrile
• 613-90-1
• C21329
• FT-0622742
• NSC120506
• 2-(OXO)-2-(PHENYL)ACETONITRILE
• Benzoyl cyanide, 98%
• NS00034672
• PHENYLGLYOXALIC ACID NITRILE
• MFCD00001837
• PHENYL GLYOXONITRILE
• BP-13276
• DTXSID2060626
• AKOS009156479
• 2-oxo-2-phenyl-acetonitrile
• D88699
• .alpha.-Oxobenzeneacetonitrile
• B0835
• Phenyl glyoxonitrile; Phenylglyoxalic acid
• Q15632897
• NSC 401920
• AS-16152
• Benzoylcyanide
• SCHEMBL158535
• 9R5O6C18O8
• NSC401920
• EINECS 210-359-7
• GJQBHOAJJGIPRH-UHFFFAOYSA-
• Phenylglyoxylo-nitrile
• 2-oxidanylidene-2-phenyl-ethanenitrile
• F0001-1615
• EN300-36184
• UNII-9R5O6C18O8
• A833197
• InChI=1/C8H5NO/c9-6-8(10)7-4-2-1-3-5-7/h1-5H
• AI3-13150
• .alpha.-Tolunitrile, .alpha.-oxo-
• Benzeneacetonitrile, .alpha.-oxo-
• Benzeneacetonitrile, alpha-oxo-
• NSC-120506
• CHEBI:51853
• NSC-401920
• STL445580
• DB-053862

• MDL： MFCD00001837
• Inchi： 1S/C8H5NO/c9-6-8(10)7-4-2-1-3-5-7/h1-5H
• InChI Key： GJQBHOAJJGIPRH-UHFFFAOYSA-N
• SMILES： O=C(C#N)C1C=CC=CC=1
• BRN： 1072101

Computed Properties

• Exact Mass: 131.03700
• Monoisotopic Mass: 131.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.9A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.106 g/mL at 25 °C(lit.)
• Melting Point: 28-31 °C (lit.)
• Boiling Point: 206 °C(lit.)
• Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
• Refractive Index: 1.4700 (estimate)
• Water Partition Coefficient: Slihtly dissolve, decompose
• PSA: 40.86000
• LogP: 1.39288
• Solubility: Not available

Benzoyl cyanide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300
• Warning Statement： P264,P301+P310
• Hazardous Material transportation number：UN 3439 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S36/37/39-S45-S61-S29-S26
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：II
• Storage Condition：Store at room temperature
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R20; R24/25; R34; R50

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on Benzoyl cyanide

Benzoyl Cyanide (CAS No. 613-90-1): Properties, Applications, and Market Insights

Benzoyl cyanide (CAS No. 613-90-1), also known as benzene carbonyl cyanide, is an organic compound with the molecular formula C₈H₅NO. This versatile chemical has garnered significant attention in various industries due to its unique properties and wide-ranging applications. In this comprehensive guide, we delve into the chemical properties of benzoyl cyanide, its industrial uses, and the latest market trends.

The physical properties of benzoyl cyanide include a colorless to pale yellow appearance, a characteristic almond-like odor, and a melting point of around 30-32°C. Its molecular weight is 131.13 g/mol, and it exhibits moderate solubility in organic solvents while being sparingly soluble in water. These characteristics make it particularly useful in organic synthesis and specialty chemical production.

One of the most common questions researchers ask is "how to synthesize benzoyl cyanide?" The compound is typically prepared through the Rosenmund-von Braun reaction, where benzoyl chloride reacts with copper(I) cyanide. Alternative methods include the oxidation of benzyl cyanide or the reaction of benzaldehyde with hydrogen cyanide. These synthetic routes are crucial for producing high-purity benzoyl cyanide for research purposes.

In the pharmaceutical industry, benzoyl cyanide applications are particularly noteworthy. It serves as a key intermediate in the synthesis of various drugs, including certain antibiotics and cardiovascular medications. The compound's cyano group and aromatic ring make it a valuable building block for more complex molecular structures. Recent studies have explored its potential in developing novel pharmaceutical intermediates from benzoyl cyanide, especially in targeted drug delivery systems.

The agrochemical sector also benefits from benzoyl cyanide uses, particularly in the production of certain pesticides and herbicides. Its reactivity allows for the creation of compounds that can target specific plant pathogens while minimizing environmental impact. Researchers are currently investigating eco-friendly derivatives of benzoyl cyanide as part of sustainable agriculture initiatives.

From a safety perspective, proper handling of benzoyl cyanide is essential. While not classified as hazardous under normal conditions, standard laboratory precautions should be observed. This includes working in a well-ventilated area and using appropriate personal protective equipment. Many researchers search for "benzoyl cyanide safety data" to ensure compliance with workplace regulations.

The global market for benzoyl cyanide and its derivatives has shown steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Asia-Pacific currently leads in production and consumption, with significant manufacturing hubs in China and India. Market analysts predict continued expansion, particularly for high-purity benzoyl cyanide used in advanced research applications.

Recent technological advancements have focused on improving benzoyl cyanide production methods to enhance yield and reduce environmental impact. Green chemistry approaches, including catalytic processes and solvent recovery systems, are gaining traction. These innovations address the growing demand for sustainable chemical synthesis across industries.

For researchers working with this compound, understanding benzoyl cyanide storage conditions is crucial. It should be kept in tightly sealed containers under inert atmosphere at cool temperatures to maintain stability. Proper storage ensures the compound retains its reactivity for subsequent synthetic applications.

Analytical techniques for benzoyl cyanide characterization typically include gas chromatography, mass spectrometry, and NMR spectroscopy. These methods allow for precise quality control, especially important for pharmaceutical-grade material. The development of more sensitive analytical methods remains an active area of research.

Looking ahead, the future of benzoyl cyanide research appears promising. Potential applications in materials science, particularly in the development of specialty polymers and advanced coatings, are being explored. Additionally, its role in organic light-emitting diodes (OLEDs) manufacturing has attracted interest from the electronics industry.

In conclusion, benzoyl cyanide (CAS 613-90-1) represents a valuable chemical with diverse applications across multiple industries. Its importance as a synthetic intermediate continues to grow, supported by ongoing research into novel applications and improved production methods. As industries increasingly prioritize specialized chemicals, benzoyl cyanide derivatives are likely to play an even more significant role in future technological developments.